Cas no 5279-59-4 (4-tert-butyl-N-methylaniline)

• Product Name: 4-tert-butyl-N-methylaniline
• CAS No: 5279-59-4
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 358776
• Update Time: 2025-11-02

4-tert-butyl-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(1,1-dimethylethyl)-N-methyl-
• 4-tert-butyl-N-methylaniline

• Inchi： 1S/C11H17N/c1-11(2,3)9-5-7-10(12-4)8-6-9/h5-8,12H,1-4H3
• InChI Key： VPSMEEGFQMCUTH-UHFFFAOYSA-N
• SMILES： N(C)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 163.13621
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-tert-butyl-N-methylaniline

4-tert-Butyl-N-methylaniline (CAS 5279-59-4): Properties, Applications, and Industry Insights

4-tert-Butyl-N-methylaniline (CAS 5279-59-4) is an important organic compound widely used in chemical synthesis and industrial applications. This aromatic amine derivative, also known as N-methyl-4-tert-butylaniline, features a tert-butyl group and a methylamino substituent on the benzene ring, giving it unique chemical properties that make it valuable across multiple sectors.

The compound's molecular formula is C₁₁H₁₇N, with a molecular weight of 163.26 g/mol. Its chemical structure combines the stability of the aromatic ring with the steric effects of the tert-butyl group, influencing its reactivity and solubility characteristics. Researchers particularly value 4-tert-butyl-N-methylaniline for its role as a building block in more complex molecules, especially in the development of specialty chemicals.

In recent years, the demand for N-methyl substituted anilines has grown significantly due to their applications in material science. The compound serves as a precursor in the synthesis of advanced materials, including liquid crystals and organic semiconductors. This aligns with current industry trends toward sustainable electronics and energy-efficient display technologies, making 5279-59-4 particularly relevant in today's market.

The pharmaceutical industry has shown increasing interest in 4-tert-butyl-N-methylaniline derivatives. While the compound itself isn't used directly in medications, its structural features make it valuable for drug discovery programs. The tert-butyl group often improves metabolic stability in drug candidates, and the methylamino group provides a handle for further chemical modifications. These properties make it a useful intermediate in medicinal chemistry research.

From an industrial perspective, 4-tert-butyl-N-methylaniline plays a role in the production of dyes and pigments. The compound's aromatic nature and amine functionality allow it to participate in diazotization reactions, forming colorful azo compounds. With growing consumer demand for vibrant, long-lasting colors in textiles and plastics, this application remains economically significant.

Environmental considerations have become increasingly important in chemical manufacturing. 4-tert-Butyl-N-methylaniline demonstrates better environmental profiles compared to some traditional aromatic amines, particularly in terms of biodegradability. This advantage has led to its consideration as a replacement for less sustainable alternatives in certain applications, aligning with the global push toward greener chemistry practices.

The synthesis of CAS 5279-59-4 typically involves the alkylation of 4-tert-butylaniline with methylating agents. Process optimization for this transformation has been a focus area for manufacturers looking to improve yields and reduce byproducts. Recent advancements in catalytic methods have made the production of N-methyl-4-tert-butylaniline more efficient and cost-effective.

Analytical characterization of 4-tert-butyl-N-methylaniline commonly employs techniques such as gas chromatography (GC), high-performance liquid chromatography (HPLC), and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure product purity and consistency, which are critical for industrial users who require reliable performance in their processes.

Market trends indicate steady growth for tert-butyl-substituted aromatic amines, driven by expanding applications in specialty chemicals. The compound's balance of reactivity and stability makes it particularly useful in formulations where controlled reactivity is desired. Industry analysts project continued demand growth for 5279-59-4 as new applications emerge in advanced material development.

Storage and handling of 4-tert-butyl-N-methylaniline require standard precautions for aromatic amines. While not classified as hazardous under normal conditions, proper storage in cool, dry environments away from strong oxidizers helps maintain product quality over time. These practical considerations are important for both industrial users and research laboratories working with this compound.

Research continues to uncover new potential applications for N-methyl-4-tert-butylaniline. Recent studies have explored its use in polymer modification and as a ligand in catalytic systems. The compound's structural features make it adaptable to various chemical environments, suggesting that its utility may expand further as chemical technologies advance.

Quality standards for 4-tert-butyl-N-methylaniline vary by application, with pharmaceutical intermediates requiring higher purity levels than industrial uses. Reputable suppliers typically provide certificates of analysis detailing parameters such as purity, moisture content, and impurity profiles. These quality measures ensure that users can select the appropriate grade for their specific needs.

Global supply chains for CAS 5279-59-4 have remained stable despite recent challenges in chemical logistics. Major producing regions include North America, Europe, and Asia, with manufacturers offering both standard and custom synthesis services. This geographic diversity helps mitigate supply risks for end users across different industries.

Future developments for 4-tert-butyl-N-methylaniline may include greener synthesis routes and expanded applications in electronic materials. As sustainability becomes increasingly important across industries, manufacturers are investigating biocatalytic and other environmentally friendly production methods for this and related compounds.

For researchers and industrial users seeking detailed technical information about 5279-59-4, comprehensive spectral data and physical property measurements are available through chemical databases and supplier documentation. These resources facilitate proper compound identification and support various analytical and formulation needs.

The versatility of 4-tert-butyl-N-methylaniline ensures its continued importance in chemical research and industrial applications. From material science to specialty chemical synthesis, this compound offers valuable properties that support innovation across multiple technical fields. As chemical technologies evolve, N-methyl-4-tert-butylaniline will likely maintain its position as a useful intermediate in both established and emerging applications.